Cas no 2172505-32-5 (3-(2-fluoroethyl)-1-(2-fluorophenyl)methylthiourea)

• Product Name: 3-(2-fluoroethyl)-1-(2-fluorophenyl)methylthiourea
• CAS No: 2172505-32-5
• MF: C₁₀H₁₂F₂N₂S
• MW: 230.277487754822
• CID: 6015482
• PubChem ID: 165523947
• Update Time: 2023-12-28

3-(2-fluoroethyl)-1-(2-fluorophenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-(2-fluorophenyl)methylthiourea
• 3-(2-fluoroethyl)-1-[(2-fluorophenyl)methyl]thiourea
• EN300-1274887
• 2172505-32-5

• Inchi： 1S/C10H12F2N2S/c11-5-6-13-10(15)14-7-8-3-1-2-4-9(8)12/h1-4H,5-7H2,(H2,13,14,15)
• InChI Key： LPFYUJKKCKNPHQ-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 230.06892589g/mol
• Monoisotopic Mass: 230.06892589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.2Ų